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Compound of Interest

Compound Name: CD 3254

Cat. No.: B606565 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of CD 3254, a selective retinoid X receptor (RXR) agonist. The following procedural guidance is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier and Properties

Property Value Source

Chemical Name

3-[4-hydroxy-3-(5,6,7,8-

tetrahydro-3,5,5,8,8-

pentamethyl-2-

naphthalenyl)phenyl]-2-

propenoic acid

[1]

Molecular Formula C24H28O3 [1][2]

Molecular Weight 364.48 g/mol

CAS Number 196961-43-0 [1]

Appearance Crystalline solid [1]

Storage Store at -20°C [1][3]

Solubility Data
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 36.45 100

Ethanol 36.45 100

DMF 30 - [1]

Note: For detailed, batch-specific information, always refer to the Certificate of Analysis

provided by the supplier.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for CD 3254 is not publicly available, a

conservative approach to PPE is recommended based on the handling of potent, powdered

chemical compounds in a laboratory setting.

Recommended PPE for Handling CD 3254
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PPE Category Item Standard Purpose

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)
ASTM F739

Protect against skin

contact with the solid

compound and

solutions.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1

Protect eyes from dust

particles and splashes

of solutions.

Body Protection Laboratory coat

Protect skin and

clothing from

contamination.

Respiratory Protection

Use in a well-

ventilated area or

chemical fume hood.

A NIOSH-approved

respirator may be

necessary for

handling large

quantities or if dust

generation is

significant.

Minimize inhalation of

the powdered

compound.

Operational Plan for Handling CD 3254
1. Preparation and Weighing:

Always handle the solid form of CD 3254 in a designated area, preferably within a chemical

fume hood or a ventilated balance enclosure to minimize inhalation of dust.

Use appropriate tools (e.g., spatulas) for transferring the powder.

Ensure all necessary PPE is worn before handling the compound.

2. Solution Preparation:
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Prepare stock solutions in a chemical fume hood.

Add the solvent to the weighed CD 3254 powder slowly to avoid splashing.

Ensure the container is appropriate for the solvent being used (e.g., glass for organic

solvents).

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

When using solutions of CD 3254, continue to wear all recommended PPE.

Avoid direct contact with the skin and eyes.

Work in a well-ventilated area.

Disposal Plan
Proper disposal of CD 3254 and associated waste is critical to ensure laboratory and

environmental safety.

Waste Stream Management

Waste Type Disposal Procedure

Unused Solid CD 3254

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated hazardous waste

container.

Solutions of CD 3254

Collect in a sealed, labeled hazardous waste

container appropriate for the solvent used. Do

not pour down the drain.

Contaminated PPE (e.g., gloves)
Dispose of in the designated laboratory waste

stream for contaminated items.
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Workflow for Safe Handling of CD 3254

Workflow for Safe Handling of CD 3254
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Caption: Logical workflow for the safe handling of CD 3254 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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